Cas no 54127-86-5 (5-Pyrimidinecarboxamide, 2,4-dichloro-N-hexyl-)

• Product Name: 5-Pyrimidinecarboxamide, 2,4-dichloro-N-hexyl-
• CAS No: 54127-86-5
• MF: C₁₁H₁₅Cl₂N₃O
• MW: 276.162300348282
• CID: 355391
• PubChem ID: 71364851
• Update Time: 2025-04-19

5-Pyrimidinecarboxamide, 2,4-dichloro-N-hexyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide, 2,4-dichloro-N-hexyl-
• 2,4-dichloro-N-hexylpyrimidine-5-carboxamide
• 54127-86-5
• DTXSID20788297

• Inchi： 1S/C11H15Cl2N3O/c1-2-3-4-5-6-14-10(17)8-7-15-11(13)16-9(8)12/h7H,2-6H2,1H3,(H,14,17)
• InChI Key： OKWFHERIVLDUTP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(NCCCCCC)=O

Computed Properties

• Exact Mass: 275.05945
• Monoisotopic Mass: 275.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88